Cas no 922065-40-5 (2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 922065-40-5
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 6308806
• PubChem ID: 41107543
• Update Time: 2025-08-05

2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• F2300-0141
• 922065-40-5
• AKOS024638183
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C17H14N2O3S/c1-10-3-2-4-14-16(10)19-17(23-14)18-15(20)8-11-5-6-12-13(7-11)22-9-21-12/h2-7H,8-9H2,1H3,(H,18,19,20)
• InChI Key： ZRUZRXIIYHNRLU-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC=CC1=2)NC(CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 326.07251349g/mol
• Monoisotopic Mass: 326.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 922065-40-5 and Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

The compound with the CAS number 922065-40-5 and the product name 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fused heterocyclic rings, specifically 1,3-benzodioxol and 1,3-benzothiazole, along with the amide functional group, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to enhance therapeutic efficacy. The structure of 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide aligns well with this trend. The 1,3-benzodioxol moiety, commonly known as an isosafrole derivative, is well-documented for its role in various biological processes. Its structural similarity to other bioactive compounds has led to extensive research into its derivatives as potential scaffolds for drug discovery. Similarly, the 4-methyl-1,3-benzothiazole component is known for its involvement in multiple pharmacological pathways, including anti-inflammatory and antimicrobial activities.

The incorporation of these heterocyclic systems into a single molecule suggests that 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide may exhibit multifaceted biological activities. This concept is particularly relevant in the context of developing next-generation therapeutics that target multiple disease mechanisms simultaneously. The amide group in the molecule not only contributes to its solubility but also serves as a linker that can modulate the electronic and steric properties of the adjacent rings. Such structural features are often critical in determining the binding affinity and selectivity of a compound towards biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological behavior of complex molecules with greater accuracy. Molecular docking studies on 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide have revealed potential interactions with various enzymes and receptors implicated in human diseases. These studies suggest that the compound may inhibit key enzymes involved in inflammatory pathways or interact with receptors responsible for pain perception. Such findings are particularly encouraging given the rising prevalence of chronic inflammatory conditions worldwide.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has been crucial in achieving this goal. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the benzodioxol and benzothiazole moieties. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide and provide insights into its conformational preferences. Further characterization includes X-ray crystallography for determining precise atomic arrangements if single crystals can be obtained.

In vitro studies are conducted to evaluate the biological activity of 2-(2H-1,3-benzodioxol-5-yl)-N-(4-methyl-1,3-benzothiazol - 2 - yl)acetamide across various assays relevant to human health. These studies often include cytotoxicity assays to assess potential therapeutic effects on cancer cells or anti-inflammatory assays to evaluate its impact on inflammatory responses. The compound's interaction with biological targets is further explored using techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC), which provide quantitative data on binding affinities.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural features and reported biological activities, it may serve as a lead compound for developing treatments against neurological disorders such as epilepsy or Alzheimer's disease. Additionally, its anti-inflammatory properties make it a candidate for addressing conditions like rheumatoid arthritis or inflammatory bowel disease. Preclinical studies are essential for validating these hypotheses before moving towards clinical trials.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The journey from laboratory discovery to market-ready therapeutic can take several years and involves numerous stages of testing and regulatory approval. However compounds like 922065 - 40 - 5 / 2 - ( 2 H - 1 , 3 - BENZODIOXOL - 5 - YL ) - N - ( 4 - METHYL - 1 , 3 - BENZOTHIAZOL - 2 - YL ) ACETAMIDE highlight the importance of innovative research in pharmaceutical chemistry.

Future directions in research may involve modifications to enhance specific pharmacological properties or improve synthetic accessibility. For instance introducing additional functional groups could fine-tune receptor binding interactions while maintaining overall bioactivity . Alternatively exploring alternative synthetic routes could reduce production costs without compromising quality . Such efforts contribute not only to scientific knowledge but also foster advancements that benefit patients worldwide.